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Compound Focus: PP121

CAS No.: 1092788-83-4

Cat. No.: S540040

Table 1: Basic Chemical Properties of PP121

Property Specification

CAS No. 1092788-83-4 [1] [2] [3]
Molecular Formula Ci17H17N7 [1] [2] [3]
Molecular Weight 319.36 g/mol [1] [2] [3]
Appearance White to off-white solid [2]

Table 2: Solubility and Recommended Stock Solution Preparation

Solvent Solubility & Preparation Method Storage

| DMSO | ~20 mg/mL (62.63 mM) [2]. Sonication is recommended to aid dissolution [2] [3]. | Aliquot and
store at -20°C or -80°C. Avoid repeated freeze-thaw cycles [2]. | | Ethanol | ~2 mg/mL (6.26 mM).
Sonication is recommended [3]. | | | Water | Insoluble or slightly soluble [3]. Not recommended for stock

solution. | |
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When preparing a stock solution, please note:

e Use Fresh DMSO: DMSO is hygroscopic (absorbs moisture from the air), which can reduce the
solubility of PP121 over time. Using a newly opened, dry DMSO container is critical [1].

e Sonication: If the powder does not dissolve completely upon vortexing, a brief sonication in a water
bath is recommended [2] [3].

In Vitro Application Protocols

Table 3: Summary of Key In Vitro Bioactivities

Assay Type

Cell Line | System

PP121
Concentration /
IC50

Observed Effect | Key Findings

Cell Proliferation

Cell Proliferation

Antiangiogenic
Pathway
Inhibition

Cell Cycle &
Apoptosis

Kinase Inhibition

TT thyroid carcinoma

cells [1] [2]

HUVECs (VEGF-
stimulated) [1] [2]

HUVECs [2]

u87, LN229

glioblastoma cells [1]

[3]

LN220, U87, Segl
cells [1] [3]

K562, BaF3 cells

(Bcr-Abl expressing)

[1] [2]

IC50 = 50 nM [1]

[2]

IC50 = 41 nM [1]

IC50 = 0.31 nM [2]

0.04 - 20 UM [1]

0.04 - 20 pM [1]

0.04 - 20 UM [1]

Inhibition of cell proliferation.

Inhibition of VEGF-stimulated
proliferation.

Antiangiogenic activity.

Dose-dependent blockade of Akt,

p70S6K, and S6 phosphorylation.

Induction of GO/G1 cell cycle arrest.

Inhibition of Bcr-Abl induced
tyrosine phosphorylation; induces
apoptosis/cell cycle arrest.

Western Blot Analysis for Pathway Inhibition [1] [3]

¢ Cell Seeding: Seed cells (e.g., U87, LN229) in 12-well plates and allow them to adhere.
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e Treatment: Treat cells with PP121 at desired concentrations (e.g., 0.04 - 20 uM) or vehicle control
(0.1% DMSO) for a specified duration.

e Cell Lysis: Lyse the treated cells using an appropriate lysis buffer.

¢ Protein Analysis: Resolve lysates by SDS-PAGE, transfer to a nitrocellulose membrane, and blot for
target proteins (e.g., p-Akt, p-S6) and loading controls.

Cell Proliferation Assay [1] [3]

Cell Seeding: Grow cells in 96-well plates.

Treatment: Treat cells with PP121 at 4-fold serial dilutions (e.g., from 10 uM to 0.040 uM) or vehicle
control (0.1% DMSO).

Incubation: Incubate for 72 hours.

Viability Measurement: Add a cell viability indicator like Resazurin sodium salt (22 uM) and quantify
the fluorescence. Calculate IC50 values using appropriate software (e.g., GraphPad Prism).

Apoptosis and Cell Cycle Analysis [1] [3]

¢ Treatment: Treat cells with the indicated concentration of PP121 or vehicle for 24—-72 hours.
e Staining:

o For apoptosis: Stain live cells with Annexin V-FITC.
o For cell cycle: Fix cells with ethanol and stain with propidium iodide (PI).

¢ Analysis: Analyze cell populations using a flow cytometer (e.g., FacsCalibur) and software like

ModFit or FlowJo.

In Vivo Application Protocol

Recent studies have explored the efficacy of PP121 in disease models beyond cancer, such as asthma.

Animal Model: Ovalbumin (OVA)-sensitized and challenged BALB/c mice as a model of allergic
asthma [4].

Dosing Formulation: PP121 was administered via oral gavage [4]. A clear solution can be prepared,
for example, at 2.5 mg/mL using a formulation of 10% DMSO + 40% PEG300 + 5% Tween 80 + 45%
Saline [2]. Add solvents in the listed order, ensuring the solution is clear before adding the next
solvent.

Dosage: 20 mg/kg and 50 mg/kg [4].

Dosing Schedule: Administered daily from day 21 to day 34 in the OVA challenge model [4].
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e Key Findings: PP121 treatment relieved asthmatic pathological features, including airway
hyperresponsiveness, inflammation, and mucus secretion, potentially through the downregulation of
the MAPK/Akt signaling pathway [4].

Below is a workflow diagram summarizing the primary experimental applications and key findings for

PP121.

PP121
/ In Vitro ApplicatV \ In VW]S

G(inase & Cell Signaling Assays) (Cell Proliferation & Viability Assays) (Apoptosis & Cell Cycle Analysis) (Mouse Asthma ModeD (Xenograﬁ Tumor Model (Eca—lOQ))

7 \

v \ / ¢ ¥

Inhibits phosphorylation of Induces GO/G1 cell cycle arrest Relieves airway hyperresponsiveness Inhibits tumor growth via
Akt, p70S6K, S6 and apoptosis and inflammation Akt-mTOR and NFkB pathways
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Important Technical Notes

e Positive Control: Dexamethasone (Dex) was used as a positive control in the asthma model study
[4].

¢ Solution Stability: While specific stability data for PP121 solutions is not provided in the search
results, it is a best practice to prepare stock solutions fresh for critical experiments. If storage is
necessary, aliquot and store at recommended temperatures, and avoid repeated freeze-thaw cycles
[2].

e Bioactivity Verification: The multi-targeted nature of PP121 means observed phenotypic effects
(e.g., reduced proliferation) should be corroborated with mechanistic studies (e.g., western blotting) to
confirm the inhibition of intended pathways [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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